N-allyl-4'-hydroxy-N-methylbiphenyl-3-carboxamide

• IUPAC Name: 3-(4-hydroxyphenyl)-N-methyl-N-prop-2-enylbenzamide
• InChI: InChI=1S/C17H17NO2/c1-3-11-18(2)17(20)15-6-4-5-14(12-15)13-7-9-16(19)10-8-13/h3-10,12,19H,1,11H2,2H3
• InChI Key: ODMZVWKKXHXZOC-UHFFFAOYSA-N
• Canonical SMILES: CN(CC=C)C(=O)C1=CC=CC(=C1)C2=CC=C(C=C2)O
• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol

Description

N-allyl-4'-hydroxy-N-methylbiphenyl-3-carboxamide, also known as AHMC, is a small molecule that has been studied for its potential therapeutic properties. AHMC has been shown to have anti-inflammatory, antioxidant, and neuroprotective effects, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of N-allyl-4'-hydroxy-N-methylbiphenyl-3-carboxamide is not fully understood, but it is believed to work through multiple pathways. N-allyl-4'-hydroxy-N-methylbiphenyl-3-carboxamide has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. Additionally, N-allyl-4'-hydroxy-N-methylbiphenyl-3-carboxamide has been shown to scavenge free radicals and prevent oxidative damage to cells. N-allyl-4'-hydroxy-N-methylbiphenyl-3-carboxamide has also been shown to modulate various signaling pathways involved in cell survival and apoptosis.
Biochemical and Physiological Effects:
N-allyl-4'-hydroxy-N-methylbiphenyl-3-carboxamide has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that N-allyl-4'-hydroxy-N-methylbiphenyl-3-carboxamide can inhibit the production of pro-inflammatory cytokines and chemokines, reduce oxidative stress, and modulate various signaling pathways. In vivo studies have shown that N-allyl-4'-hydroxy-N-methylbiphenyl-3-carboxamide can reduce inflammation, oxidative stress, and neuronal damage in animal models of various diseases.

Advantages and Limitations for Lab Experiments

N-allyl-4'-hydroxy-N-methylbiphenyl-3-carboxamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. Additionally, it has been shown to have low toxicity and good bioavailability, making it a promising candidate for further development. However, there are also limitations to using N-allyl-4'-hydroxy-N-methylbiphenyl-3-carboxamide in lab experiments. Its mechanism of action is not fully understood, and more research is needed to fully elucidate its therapeutic potential. Additionally, the synthesis of N-allyl-4'-hydroxy-N-methylbiphenyl-3-carboxamide can be time-consuming and requires specialized equipment and expertise.

Future Directions

There are several future directions for the study of N-allyl-4'-hydroxy-N-methylbiphenyl-3-carboxamide. One area of research is the development of N-allyl-4'-hydroxy-N-methylbiphenyl-3-carboxamide-based therapies for the treatment of inflammatory diseases, neurodegenerative diseases, and oxidative stress-related diseases. Additionally, more research is needed to fully understand the mechanism of action of N-allyl-4'-hydroxy-N-methylbiphenyl-3-carboxamide and its potential therapeutic targets. Other future directions include the development of more efficient synthesis methods for N-allyl-4'-hydroxy-N-methylbiphenyl-3-carboxamide and the exploration of its potential use as a diagnostic tool.

Scientific Research Applications

N-allyl-4'-hydroxy-N-methylbiphenyl-3-carboxamide has been studied extensively in the field of medicinal chemistry due to its potential therapeutic properties. Research has shown that N-allyl-4'-hydroxy-N-methylbiphenyl-3-carboxamide has anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases such as arthritis and asthma. Additionally, N-allyl-4'-hydroxy-N-methylbiphenyl-3-carboxamide has been shown to have antioxidant properties, which may be beneficial in preventing oxidative stress-related diseases such as Alzheimer's and Parkinson's. N-allyl-4'-hydroxy-N-methylbiphenyl-3-carboxamide has also been studied for its neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases such as multiple sclerosis and Huntington's disease.